Cas no 1218789-45-7 (3-Chloro-5-butoxyphenylboronic acid, pinacol ester)

• Product Name: 3-Chloro-5-butoxyphenylboronic acid, pinacol ester
• CAS No: 1218789-45-7
• MF: C₁₆H₂₄BClO₃
• MW: 310.623964309692
• MDL: MFCD12546582
• CID: 827725
• Update Time: 2025-11-02

3-Chloro-5-butoxyphenylboronic acid, pinacol ester Chemical and Physical Properties

Names and Identifiers

• 2-(3-Butoxy-5-chlorophenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• 3-Chloro-5-butoxyphenylboronic acid, pinacol ester

• MDL： MFCD12546582
• Inchi： 1S/C16H24BClO3/c1-6-7-8-19-14-10-12(9-13(18)11-14)17-20-15(2,3)16(4,5)21-17/h9-11H,6-8H2,1-5H3
• InChI Key： ZIURVWZANRFZEF-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=C(B2OC(C)(C)C(C)(C)O2)C=1)OCCCC

Computed Properties

• Exact Mass: 310.15100
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 5

Experimental Properties

• PSA: 27.69000
• LogP: 3.81810

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on 3-Chloro-5-butoxyphenylboronic acid, pinacol ester

Comprehensive Overview of 3-Chloro-5-butoxyphenylboronic acid, pinacol ester (CAS No. 1218789-45-7)

3-Chloro-5-butoxyphenylboronic acid, pinacol ester (CAS 1218789-45-7) is a specialized boronic acid derivative widely utilized in organic synthesis, particularly in Suzuki-Miyaura cross-coupling reactions. This compound belongs to the class of arylboronic esters, which are pivotal intermediates in pharmaceutical and agrochemical research. Its unique structure, featuring a chloro substituent and a butoxy side chain, enhances its reactivity and selectivity in forming carbon-carbon bonds, making it invaluable for constructing complex molecular architectures.

The growing demand for boron-containing compounds in drug discovery has positioned 3-Chloro-5-butoxyphenylboronic acid, pinacol ester as a key player. Researchers frequently search for "boronic ester applications" or "CAS 1218789-45-7 suppliers," reflecting its commercial and scientific relevance. Its stability under ambient conditions, coupled with the pinacol group's protective role, ensures high yields in coupling reactions, addressing the need for efficient synthetic methodologies.

In the context of green chemistry, this compound aligns with trends toward sustainable synthesis. Queries like "eco-friendly boronic esters" highlight user interest in minimizing environmental impact. The butoxy moiety further improves solubility in non-polar solvents, reducing the reliance on hazardous reagents—a hotspot in modern organic chemistry discussions.

Analytical techniques such as NMR spectroscopy and HPLC are essential for verifying the purity of CAS 1218789-45-7, a common concern among buyers. Its spectral data (e.g., ¹H NMR: δ 7.5–6.8 ppm) is often cited in literature, underscoring its reproducibility. This reliability fuels its adoption in high-throughput screening and medicinal chemistry projects targeting kinase inhibitors or biaryl scaffolds.

Emerging applications in material science, such as OLED fabrication, have expanded the compound's utility. Searches for "boronic esters in optoelectronics" reflect this interdisciplinary appeal. The chlorophenyl segment’s electron-withdrawing properties enable fine-tuning of conjugated systems, meeting demands for advanced functional materials.

Storage recommendations for 3-Chloro-5-butoxyphenylboronic acid, pinacol ester emphasize inert atmospheres and low temperatures, topics frequently queried as "handling boronic acid esters." Proper protocols ensure longevity and prevent hydrolysis, critical for industrial-scale applications. Suppliers often provide COA (Certificate of Analysis), addressing quality assurance needs.

In summary, CAS 1218789-45-7 exemplifies the synergy between synthetic versatility and practical adaptability. Its role in cross-coupling reactions, alignment with sustainability goals, and expanding applications in materials research solidify its status as a cornerstone in contemporary chemistry. As innovation drives demand for tailored boron reagents, this compound remains at the forefront of scientific and industrial advancements.